Cas no 1235440-59-1 (Cyclobutanamine, N-methyl-3-methylene-)

• Product Name: Cyclobutanamine, N-methyl-3-methylene-
• CAS No: 1235440-59-1
• MF: C₆H₁₁N
• MW: 97.1582415103912
• CID: 5830448
• PubChem ID: 51063708
• Update Time: 2025-10-31

Cyclobutanamine, N-methyl-3-methylene- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanamine, N-methyl-3-methylene-
• N-Methyl-3-methylenecyclobutanamine
• N-Methyl-N-(3-methylenecyclobutyl)amine
• EN300-6504637
• 1235440-59-1
• (3-methylene-cyclobutyl)-methylamine
• IAVNOPUJGMLCDB-UHFFFAOYSA-N
• DTXSID501292712
• AKOS006327885
• N-methyl-3-methylidenecyclobutan-1-amine

• MDL： MFCD09834615
• Inchi： 1S/C6H11N/c1-5-3-6(4-5)7-2/h6-7H,1,3-4H2,2H3
• InChI Key： IAVNOPUJGMLCDB-UHFFFAOYSA-N
• SMILES： C1(NC)CC(=C)C1

Computed Properties

• Exact Mass: 97.089149355g/mol
• Monoisotopic Mass: 97.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 78.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 0.86±0.1 g/cm3(Predicted)
• Boiling Point: 116.5±29.0 °C(Predicted)
• pka: 10.07±0.20(Predicted)

Additional information on Cyclobutanamine, N-methyl-3-methylene-

Cyclobutanamine, N-Methyl-3-Methylene: A Comprehensive Overview

Cyclobutanamine, N-Methyl-3-Methylene (CAS No. 1235440-59-1) is a unique organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound, characterized by its cyclobutane ring structure with a methyl group attached to the nitrogen atom and a methylene group at the 3-position, exhibits intriguing chemical properties and potential applications. Recent advancements in synthetic methodologies and computational studies have shed light on its structural dynamics and reactivity, making it a subject of interest for researchers worldwide.

The synthesis of Cyclobutanamine, N-Methyl-3-Methylene involves a multi-step process that typically begins with the preparation of cyclobutane derivatives. One of the most efficient methods reported in recent literature involves the use of palladium-catalyzed coupling reactions to construct the cyclobutane ring. This approach not only ensures high yields but also allows for precise control over the stereochemistry of the product. Researchers have also explored alternative routes, such as ring-closing metathesis, which has proven to be highly effective in forming the strained cyclobutane ring.

One of the most fascinating aspects of Cyclobutanamine, N-Methyl-3-Methylene is its ability to participate in various chemical transformations. For instance, studies have demonstrated that this compound can undergo nucleophilic substitution reactions under specific conditions, making it a valuable intermediate in organic synthesis. Additionally, its strained ring structure imparts unique electronic properties, which have been exploited in the development of novel materials with applications in optoelectronics and drug delivery systems.

The application of Cyclobutanamine, N-Methyl-3-Methylene extends beyond traditional chemical synthesis. Recent research has highlighted its potential as a building block in the construction of complex molecular architectures. For example, scientists have successfully utilized this compound as a precursor for synthesizing bioactive molecules with potential therapeutic applications. Furthermore, its ability to form stable complexes with transition metals has opened new avenues for catalytic processes in industrial settings.

In terms of biological activity, preliminary studies suggest that Cyclobutanamine, N-Methyl-3-Methylene exhibits moderate cytotoxicity against certain cancer cell lines. While these findings are still in their early stages, they underscore the potential for further exploration into its pharmacological properties. Researchers are currently investigating its mechanism of action and toxicity profile to determine its suitability as a lead compound for drug development.

The structural uniqueness of Cyclobutanamine, N-Methyl-3-Methylene also makes it an attractive candidate for studying fundamental chemical concepts. For instance, its strained ring system provides an excellent model for investigating orbital interactions and strain effects on reactivity. Computational studies using density functional theory (DFT) have revealed insights into its electronic structure and bonding characteristics, which are critical for understanding its chemical behavior.

Looking ahead, the continued exploration of Cyclobutanamine, N-Methyl-3-Methylene is expected to yield further breakthroughs in both academic and industrial settings. Its versatility as a synthetic intermediate and its promising biological properties position it as a key player in the development of new materials and therapeutic agents. As research progresses, it is anticipated that novel applications will emerge, solidifying its role as an important compound in modern chemistry.